(3R,5R)-7-[5-[(4-cyanophenyl)methylcarbamoyl]-3-(4-fluorophenyl)-4-phenyl-1-propan-2-ylpyrrol-2-yl]-3,5-dihydroxyheptanoic acid

• Molecular Formula: C35H36FN3O5
• Molecular Weight: 597.7 g/mol
• IUPAC Name: (3R,5R)-7-[5-[(4-cyanophenyl)methylcarbamoyl]-3-(4-fluorophenyl)-4-phenyl-1-propan-2-ylpyrrol-2-yl]-3,5-dihydroxyheptanoic acid
• InChI: InChI=1S/C35H36FN3O5/c1-22(2)39-30(17-16-28(40)18-29(41)19-31(42)43)32(26-12-14-27(36)15-13-26)33(25-6-4-3-5-7-25)34(39)35(44)38-21-24-10-8-23(20-37)9-11-24/h3-15,22,28-29,40-41H,16-19,21H2,1-2H3,(H,38,44)(H,42,43)/t28-,29-/m1/s1
• InChI Key: LRCUHVRZXKUPFJ-FQLXRVMXSA-N
• Isomeric SMILES: CC(C)N1C(=C(C(=C1C(=O)NCC2=CC=C(C=C2)C#N)C3=CC=CC=C3)C4=CC=C(C=C4)F)CC[C@H](C[C@H](CC(=O)O)O)O
• Canonical SMILES: CC(C)N1C(=C(C(=C1C(=O)NCC2=CC=C(C=C2)C#N)C3=CC=CC=C3)C4=CC=C(C=C4)F)CCC(CC(CC(=O)O)O)O

Description

The compound “PMID17574412C33” is a chemical substance with unique properties and applications. It is known for its significant role in various scientific research fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “PMID17574412C33” involves specific reaction conditions and reagents. The preparation methods include heating raw materials by means of microwave, which allows for uniform heating and reduces the generation of impurities . This method improves the purity of the compound and simplifies the technological process, making it suitable for industrial production.

Industrial Production Methods: Industrial production of “PMID17574412C33” involves large-scale synthesis using advanced techniques such as microwave heating. This method ensures high purity and efficiency, making it feasible for mass production.

Chemical Reactions Analysis

Types of Reactions: “PMID17574412C33” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The common reagents used in the reactions of “PMID17574412C33” include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired products with high efficiency.

Major Products Formed: The major products formed from the reactions of “PMID17574412C33” depend on the specific reagents and conditions used. These products are often used in further scientific research and industrial applications.

Scientific Research Applications

“PMID17574412C33” has a wide range of scientific research applications. In chemistry, it is used as a reagent for various reactions. In biology, it plays a role in studying cellular processes and molecular interactions. In medicine, it is investigated for its potential therapeutic effects. In industry, it is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of “PMID17574412C33” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This interaction leads to various biological and chemical effects, making it a valuable compound for research and applications .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “PMID17574412C33” include those with comparable chemical structures and properties. These compounds are often used in similar applications and have overlapping research interests.

Uniqueness: The uniqueness of “PMID17574412C33” lies in its specific properties and applications that distinguish it from other similar compounds. Its high purity, efficiency in reactions, and wide range of applications make it a valuable compound in scientific research and industry .